Cas no 68763-45-1 (BOC-ASP(OBZL)-PHE-OH)

• Product name: BOC-ASP(OBZL)-PHE-OH
• CAS No: 68763-45-1
• MF: C₂₅H₃₀N₂O₇
• MW: 470.514907360077
• CID: 971993
• PubChem ID: 56777025

BOC-ASP(OBZL)-PHE-OH Chemical and Physical Properties

Names and Identifiers

• BOC-ASP(OBZL)-PHE-OH
• BOC-L-ASPARTIC ACID BENZYL ESTER PHENYLALANINE
• (2S)-2-[[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxo-4-phenylmethoxybutanoyl]amino]-3-phenylpropanoic acid
• MFCD00270492
• 68763-45-1
• BS-29314

• MDL： MFCD00270492
• Inchi： InChI=1S/C25H30N2O7/c1-25(2,3)34-24(32)27-19(15-21(28)33-16-18-12-8-5-9-13-18)22(29)26-20(23(30)31)14-17-10-6-4-7-11-17/h4-13,19-20H,14-16H2,1-3H3,(H,26,29)(H,27,32)(H,30,31)/t19-,20-/m0/s1
• InChI Key： WXJAWCWMJPACSL-PMACEKPBSA-N
• SMILES： CC(C)(OC(N[C@H](C(N[C@H](C(O)=O)CC1=CC=CC=C1)=O)CC(OCC2=CC=CC=C2)=O)=O)C

Computed Properties

• Exact Mass: 470.20500
• Monoisotopic Mass: 470.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 15
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 131.03000
• LogP: 3.60710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides